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Compound of Interest

Compound Name: 2-Iodo-5-nitrosobenzamide

Cat. No.: B15164458 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Iodo-5-nitrosobenzamide (CAS No:

181376-11-4) was found. The following guidance is based on the safety information for

structurally similar compounds, such as 2-Iodo-5-nitrobenzoic acid, and general knowledge of

handling nitroso and organoiodine compounds. It is imperative to treat this compound as

potentially hazardous and to handle it with the utmost care.

Immediate Safety and Hazard Information
2-Iodo-5-nitrosobenzamide is a compound that requires careful handling due to the presence

of a nitroso group and an iodine atom, both of which can contribute to its reactivity and

potential toxicity. N-nitroso compounds are often classified as probable human carcinogens[1]

[2]. Organoiodine compounds can be irritants and may release toxic fumes, such as hydrogen

iodide, upon decomposition[3].

Potential Hazards:

Carcinogenicity: Many N-nitroso compounds are considered animal carcinogens and are

anticipated to be human carcinogens[1].

Irritation: May cause skin, eye, and respiratory tract irritation[3].

Toxicity: Potential for liver, kidney, and lung damage with exposure[1].

Instability: Nitroso compounds can be unstable.
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Iodo-5-nitrosobenzamide.

Protection Type Specific PPE Reasoning & Best Practices

Eye and Face Protection

Chemical safety goggles with

side shields (conforming to EN

166 or NIOSH standards) or a

full-face shield.

To protect against splashes,

dust, and vapors that can

cause serious eye irritation[3]

[4][5].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact.

Gloves should be inspected

before use and changed

frequently, especially if

contaminated[6][7].

Body Protection

A flame-resistant lab coat,

long-sleeved clothing, and long

pants.

To protect the skin from

exposure. Consider a

disposable gown for added

protection when handling

larger quantities[1][6].

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates may be necessary

if handling the compound

outside of a certified chemical

fume hood, or if aerosolization

is possible[8].

To prevent inhalation of dust or

vapors, especially given the

potential carcinogenicity of

nitroso compounds[1].

Foot Protection Closed-toe shoes. To protect feet from spills.

Operational Plan: Handling and Experimental Protocols
Engineering Controls:
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Always handle 2-Iodo-5-nitrosobenzamide in a well-ventilated area, preferably within a

certified chemical fume hood[4][9].

Ensure that an eyewash station and a safety shower are readily accessible[10].

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Designate a

specific area within the fume hood for the procedure.

Weighing: If weighing the solid compound, do so in the fume hood to minimize inhalation

risk. Use a draft shield if necessary.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Reactions: Conduct all reactions involving this compound within the fume hood.

Post-Handling: After handling, wash hands thoroughly with soap and water[9].

Decontaminate all surfaces and equipment.

Disposal Plan
Waste Collection:

Collect all waste containing 2-Iodo-5-nitrosobenzamide in a dedicated, clearly labeled, and

sealed hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

Disposal Method:

The material should be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing[4].

Do not discharge to sewer systems or contaminate water, foodstuffs, or feed[4].

Contaminated Materials:
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Dispose of contaminated lab coats, gloves, and other disposable materials as hazardous

waste.

Contaminated glassware should be rinsed with an appropriate solvent in a fume hood, and

the rinsate collected as hazardous waste before washing.

Emergency Procedures
Exposure Type First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention[4].

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention[4].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention[4][9].

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately[4].

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up solid material,

place it in a sealed container for disposal. For

larger spills, follow institutional emergency

procedures. Avoid generating dust. Prevent the

spill from entering drains[9].

Visualized Workflow for Handling 2-Iodo-5-
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Caption: Standard Operating Procedure for Handling 2-Iodo-5-nitrosobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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